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Compound of Interest

Compound Name: Ferristatin I

Cat. No.: B1232241

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent chemical compounds. This guide provides
essential, immediate safety and logistical information for the proper handling and disposal of
Ferristatin Il, a known inhibitor of iron uptake.

Ferristatin Il is a valuable tool in research, particularly in studies related to iron metabolism,
traumatic brain injury, and ferroptosis.[1][2] However, its safe handling requires strict adherence
to established protocols due to its potential health risks. This document outlines the necessary
personal protective equipment (PPE), step-by-step operational procedures, and compliant
disposal methods to ensure the well-being of laboratory personnel and the integrity of your

research.

Chemical and Safety Data for Ferristatin Il

A clear understanding of the properties of Ferristatin Il is the first step toward safe handling.
The following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 1937-37-7
Molecular Formula C34H25N907S2 « 2Na
Molecular Weight 781.7 g/mol

ICso for Iron Uptake ~12 uM

Oral LDLO (Lethal Dose Low, rat) 1,262 mg/kg[2]

Inhalative LCLO (Lethal Concentration Low, rat) 180 mg/m3[2]

Hazard Communication

According to the Safety Data Sheet (SDS), Ferristatin Il is classified with the following
hazards:

o Carcinogenicity, Category 1B (H350): May cause cancer.[2]

e Reproductive Toxicity, Category 2 (H361): Suspected of damaging fertility or the unborn
child.[2]

The GHS pictogram associated with these hazards is the Health Hazard symbol (GHSO08).[2]

Personal Protective Equipment (PPE) for Handling
Ferristatin Il

A multi-layered approach to personal protection is crucial when working with Ferristatin Il to
prevent exposure through inhalation, skin contact, or eye contact. The following PPE is
mandatory:

o Body Protection: A chemical-resistant lab coat or coveralls should be worn to protect the skin
from potential splashes.[3][4]

o Hand Protection: Use disposable nitrile gloves as a minimum.[5] For prolonged handling or in
case of a spill, consider double-gloving or using thicker, chemical-resistant gloves.[5] Always
wash hands thoroughly after removing gloves.
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» Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5]
When there is a risk of splashing, a face shield worn over safety goggles is essential.[4][5]

» Respiratory Protection: Due to the carcinogenic and reproductive toxicity hazards, work with
solid Ferristatin Il or solutions should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[6] If a fume hood is not available, a NIOSH-approved
respirator appropriate for the potential airborne concentration should be used.[7]

Operational Plan for Safe Handling

A systematic workflow is critical to minimize risks. The following step-by-step guide details the
safe handling of Ferristatin Il from preparation to post-experiment cleanup.

1. Preparation and Planning:

» Before beginning any work, review the Safety Data Sheet (SDS) for Ferristatin I1.[2]

e Ensure that a designated work area, preferably within a chemical fume hood, is clean and
uncluttered.

» Verify that all necessary PPE is available and in good condition.

e Have a spill kit readily accessible.

2. Weighing and Solution Preparation:

o Perform all weighing of solid Ferristatin Il within a chemical fume hood to prevent inhalation
of fine particles.

e When preparing solutions, add the solvent to the solid slowly to avoid splashing.

o Clearly label all containers with the chemical name, concentration, date, and appropriate
hazard symbols.

3. Experimental Procedures:

o Conduct all experimental manipulations involving Ferristatin Il within a chemical fume hood.

» Avoid direct contact with the substance. Use appropriate tools (spatulas, forceps) for
handling.

o Keep containers of Ferristatin Il closed when not in use.

4. Post-Experiment Cleanup:
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» Decontaminate all surfaces and equipment that may have come into contact with Ferristatin
Il using an appropriate cleaning agent.

e Dispose of all contaminated materials, including gloves and disposable labware, as
hazardous waste.

Disposal Plan

Proper disposal of Ferristatin Il and associated contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All solid waste (e.g., contaminated gloves, weigh boats, paper towels)
and liquid waste containing Ferristatin Il must be collected in separate, clearly labeled, and
sealed hazardous waste containers.

o Container Labeling: Waste containers must be labeled with "Hazardous Waste," the full
chemical name "Ferristatin Il," and the associated hazards (Carcinogen, Reproductive
Toxin).

o Disposal Route: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal company. Do not dispose of Ferristatin Il down the drain or in regular trash.

[6]

Workflow for Safe Handling of Ferristatin Il

The following diagram illustrates the logical flow of operations for safely handling Ferristatin II,
from initial preparation to final disposal.

Preparation Handling Cleanup & Disposal

Don PPE H Prepare Fume Hood }-—-»‘ Weigh Solid }—» Prepare Solution }—»‘ Conduct Experiment }-—-» Decontaminate Surfaces H Segregate Waste }—»

Review SDS }—»

Dispose via EHS

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for the safe handling of Ferristatin Il

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/tocris_msds/5180_sds.pdf?1755394839
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/product/b1232241?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these guidelines, researchers can confidently work with Ferristatin Il while
minimizing potential health risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Ferristatin 11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1232241#personal-protective-equipment-for-
handling-ferristatin-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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